Cas no 2227699-39-8 ((1S)-2-amino-1-(pentafluorophenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(pentafluorophenyl)ethan-1-ol
• CAS No: 2227699-39-8
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 5807556
• PubChem ID: 94855828
• Update Time: 2025-06-08

(1S)-2-amino-1-(pentafluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(pentafluorophenyl)ethan-1-ol
• 2227699-39-8
• EN300-1800770

• Inchi： 1S/C8H6F5NO/c9-4-3(2(15)1-14)5(10)7(12)8(13)6(4)11/h2,15H,1,14H2/t2-/m1/s1
• InChI Key： FNMAJPNYUFGZLT-UWTATZPHSA-N
• SMILES： FC1C(=C(C(=C(C=1[C@@H](CN)O)F)F)F)F

Computed Properties

• Exact Mass: 227.03695463g/mol
• Monoisotopic Mass: 227.03695463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(pentafluorophenyl)ethan-1-ol

Introduction to (1S)-2-amino-1-(pentafluorophenyl)ethan-1-ol (CAS No. 2227699-39-8)

(1S)-2-amino-1-(pentafluorophenyl)ethan-1-ol (CAS No. 2227699-39-8) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique combination of a pentafluorophenyl group and an amino alcohol moiety, which endows it with a range of interesting chemical and biological properties.

The pentafluorophenyl group is a highly electron-withdrawing substituent, which can significantly influence the reactivity and stability of the molecule. This property makes (1S)-2-amino-1-(pentafluorophenyl)ethan-1-ol a valuable building block in the synthesis of complex organic molecules, particularly those with specific stereochemical requirements. The amino alcohol functionality, on the other hand, provides multiple reaction sites for further chemical modifications, making this compound a versatile intermediate in various synthetic pathways.

Recent research has highlighted the potential applications of (1S)-2-amino-1-(pentafluorophenyl)ethan-1-ol in the development of novel pharmaceuticals. Studies have shown that compounds containing this scaffold exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (1S)-2-amino-1-(pentafluorophenyl)ethan-1-ol exhibited potent inhibition of specific kinases involved in cancer progression, suggesting its potential as a lead compound for drug discovery.

In addition to its biological activities, (1S)-2-amino-1-(pentafluorophenyl)ethan-1-ol has been explored for its use in chiral catalysis. The chiral center in this compound can be utilized to control the stereochemistry of products in asymmetric synthesis reactions. A notable example is its application as a ligand in palladium-catalyzed asymmetric allylic alkylation reactions, where it has been shown to achieve high enantioselectivities and yields. This makes (1S)-2-amino-1-(pentafluorophenyl)ethan-1-ol an attractive choice for researchers working on the development of enantioselective catalysts.

The synthesis of (1S)-2-amino-1-(pentafluorophenyl)ethan-1-ol typically involves several steps, including the formation of the pentafluorophenyl group and the introduction of the amino alcohol functionality. One common approach is to start from a commercially available pentafluorobenzaldehyde and undergo a series of transformations to introduce the desired functional groups. The chiral center can be introduced through enantioselective reduction or resolution techniques. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial applications.

From a safety perspective, (1S)-2-amino-1-(pentafluorophenyl)ethan-1-ol should be handled with care due to its reactivity and potential for forming hazardous intermediates during synthesis. However, when proper safety protocols are followed, it can be safely used in laboratory settings. It is important to note that while this compound is not classified as a hazardous material under current regulations, appropriate personal protective equipment (PPE) should always be worn when handling it.

In conclusion, (1S)-2-amino-1-(pentafluorophenyl)ethan-1-ol (CAS No. 2227699-39-8) is a versatile and promising compound with significant potential in various areas of chemical and pharmaceutical research. Its unique combination of functional groups and chiral center make it an attractive candidate for the development of new drugs and catalysts. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.